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An In-depth Technical Guide to the Natural Abundance and Geological Sources of Thulium for
Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the natural abundance, geological
sources, and extraction methodologies for the rare earth element thulium (Tm). The
information is intended for researchers, scientists, and professionals in drug development who
require a detailed understanding of this element's origins and properties.

Natural Abundance of Thulium

Thulium is the second least abundant of the lanthanides, surpassed in rarity only by the
radioactive element promethium[1][2]. It is never found in its pure form in nature but exists in
small quantities within minerals containing other rare earth elements[1]. Its concentration varies
significantly across different terrestrial and extraterrestrial environments.

The following tables summarize the quantitative data on thulium's abundance.

Table 1: Abundance of Thulium in Various Environments
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) Abundance by Abundance by o
Environment . Citation(s)
Weight Moles
Earth's Crust 0.45 - 0.5 mg/kg 50 parts per billion [11[3114115]
. 0.4 - 0.8 parts per N
Sall o Not specified [11[4116]
million
250 parts per 0.000007 parts per
Seawater o o [11[31[5]
quadrillion billion
Solar System 200 parts per trillion 1 part per trillion [1103114]
Universe 0.1 parts per billion 0.001 parts per billion [5]
Meteorite o o
30 parts per billion 3 parts per billion [5]
(Carbonaceous)

Geological Sources and Major Minerals

Thulium is primarily sourced from minerals that also contain other rare earth elements,
particularly yttrium and gadolinium[1][3]. The principal commercial sources are the ion-
adsorption clays of southern China, which have become the dominant source for thulium
extraction[1].

Table 2: Thulium Content in Key Minerals
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Chemical Formula

Mineral Thulium Content Citation(s)
(General)
) (Ce, La, Th, Nd,
Monazite ~0.007% [2][7118]
Y)POa
Bastnasite (Ce, La, etc.)(COs3)F Small amounts [519]
Xenotime (Y, HREE)POa Small amounts [1][4][10]
_ (Y, Ca, Ce, U, Th)(Nb,
Euxenite ] Small amounts [1][10][11]
Ta, Ti)20s
o (Ce, La, Nd, Often found with Y
Gadolinite ) [1112][3]
Y)2FeBezSi2010 and Gd
) _ ) ~0.5% of total rare
Laterite lonic Clays SiO2, Al203, Fe203 " [1][10][12]
earths

Global reserves of rare earth elements, including thulium, are substantial, with the largest
deposits located in China[1][12][13][14]. Other countries with significant reserves include Brazil,
Vietnam, Russia, India, and the United States[1][12][13][14]. In 2001, total world reserves of
thulium were estimated at approximately 100,000 tonnes[1].

Extraction and Purification Methodologies

The extraction of thulium from its ores is a complex, multi-stage process due to its low
concentration and chemical similarity to other lanthanides. The general workflow involves ore
processing, separation, and reduction to its metallic form.

Experimental Protocols Overview

Detailed, proprietary industrial protocols for thulium extraction are not publicly available.
However, the fundamental methodologies are well-established in chemical literature and
involve the following key steps:

o Ore Processing: The raw ore, such as monazite or bastnasite, is first crushed and ground. It
is then treated with strong acids, typically sulfuric or hydrochloric acid, to leach the rare earth
elements into a soluble solution[15].
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» Separation and Purification: This is the most critical and challenging stage.

o Solvent Extraction: This technique utilizes organic solvents to selectively separate different
rare earth elements from the aqueous solution based on differences in their partition
coefficients[7][10][15]. This method is a cornerstone of modern rare earth element
production.

o lon Exchange Chromatography: This high-precision method is employed for further
purification[2][7][8][15]. The mixed rare earth solution is passed through a column
containing a resin. The different rare earth ions bind to the resin with varying affinities,
allowing for their separation as they are eluted from the column. This technique was
pivotal in making high-purity thulium commercially available in the 1950s[1].

¢ Reduction to Metallic Form:

o The purified thulium, typically in the form of thulium oxide (Tm203), is converted to
thulium fluoride (TmFs)[11].

o The metallic thulium is then produced by reducing the thulium fluoride with calcium metal
in a closed container[11]. An alternative method involves the reduction of the oxide with
lanthanum metal, followed by the distillation of the more volatile thulium metal[7][10][16].

Workflow for Thulium Extraction and Purification

The logical relationship between the stages of thulium production can be visualized as follows:

Click to download full resolution via product page

Caption: Workflow for the extraction and purification of thulium metal from rare earth ores.

Conclusion
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Thulium, while being one of the rarest non-radioactive elements, is a critical component in
specialized applications such as portable X-ray devices and high-efficiency lasers[2][7]. Its
geological scarcity and the complexity of its extraction process contribute to its high cost and
limited use[1][7]. A thorough understanding of its natural abundance and the methodologies for
its isolation is essential for researchers and professionals who rely on this unique element for
advanced technological and medical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Natural abundance and geological sources of thulium.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217890#natural-abundance-and-geological-
sources-of-thulium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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